From two-dimensional to one-dimensional structures: SiC nano-whiskers derived from graphene via a catalyst-free carbothermal reaction†
RSC Advances Pub Date: 2014-12-09 DOI: 10.1039/C4RA11380B
Abstract
One-dimensional β-SiC nano-whiskers are synthesized from two-dimensional graphene by a facile catalyst-free carbothermal reaction. Comparing with closed or semi-closed carbon sources, the large exterior surface area and exposed rich edge render graphene an ideal carbon source for the scale-up production of carbide materials.
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CAS no.: 10424-09-6
